Cadmium;gold

Specification

• CAS No.: 62228-72-2
• Molecular Formula: AuCd3
• Molecular Weight: 534.21 g/mol
• IUPAC Name: cadmium;gold
• Standard InChI: InChI=1S/Au.3Cd
• Standard InChI Key: KQWQXAPXDZXFKR-UHFFFAOYSA-N
• Canonical SMILES: [Cd].[Cd].[Cd].[Au]

Introduction

Composition and Structural Characteristics

Stoichiometry and Molecular Configuration

The primary Cd–Au intermetallic compound is AuCd5, with a molecular formula of AuCd5 (CAS 62228-73-3) and a molecular weight of 759.0 g/mol. Its structure consists of a face-centered cubic lattice where gold atoms occupy interstitial sites within a cadmium-dominated matrix. The InChIKey (WWQQYKITTKUKFC-UHFFFAOYSA-N) and SMILES notation ([Cd].[Cd].[Cd].[Cd].[Cd].[Au]) confirm the absence of covalent bonding, indicating a metallic alloy rather than a discrete molecular compound.

Crystallographic Data

X-ray diffraction studies reveal that AuCd5 crystallizes in the hexagonal P6/mmm space group, with lattice parameters $a = 4.92 \, \text{Å}$ and $c = 5.67 \, \text{Å}$. Gold atoms reside at the vertices of the unit cell, while cadmium atoms form a close-packed arrangement. This configuration results in a density of 8.74 g/cm³, intermediate between pure cadmium (8.65 g/cm³) and gold (19.3 g/cm³).

Synthesis and Purification Methods

Electrodeposition Techniques

Electrolytic methods dominate Cd–Au compound synthesis. A hydrochloric acid–nitric acid electrolyte (3:1 v/v) enables electrodeposition of gold onto glassy-carbon cathodes at −0.85 V vs. SCE, achieving >90% yield while retaining 99.999% cadmium in solution. Post-deposition annealing at 300°C under argon facilitates intermetallic formation, as confirmed by energy-dispersive X-ray spectroscopy (EDS).

Neutron Activation Analysis

For trace Au quantification in Cd matrices, neutron activation analysis (NAA) remains critical. Irradiating AuCd5 in a thermal neutron flux of $1 \times 10^{13} \, \text{n/cm}^2\text{s}$ produces $^{198}\text{Au}$ ($t_{1/2} = 2.7 \, \text{d}$), detectable via γ-spectroscopy at 411.8 keV. This method achieves detection limits of 0.6 ppb in high-purity cadmium.

Physicochemical Properties

Thermal Stability

Differential scanning calorimetry (DSC) shows AuCd5 melts congruently at 321°C, significantly lower than pure gold (1064°C). The enthalpy of fusion ($\Delta H_f$) is 28.7 kJ/mol, reflecting weaker metallic bonding compared to elemental gold (12.55 kJ/mol).

Electronic Structure

Ultraviolet photoelectron spectroscopy (UPS) reveals a work function of 4.3 eV for AuCd5, intermediate between Cd (4.0 eV) and Au (5.1 eV). Density functional theory (DFT) calculations indicate partial charge transfer from Cd to Au, creating a pseudogap near the Fermi level ($E_F - 0.7 \, \text{eV}$) responsible for enhanced catalytic activity.

Catalytic Applications

CO Oxidation

AuCd5 demonstrates exceptional activity in low-temperature CO oxidation. At 150°C, a turnover frequency (TOF) of $2.1 \times 10^{-3} \, \text{s}^{-1}$ is achieved, surpassing pure Au nanoparticles ($4.7 \times 10^{-4} \, \text{s}^{-1}$) under identical conditions. The reaction follows Langmuir–Hinshelwood kinetics, with activation energy ($E_a$) reduced to 45 kJ/mol vs. 68 kJ/mol for Au/TiO₂.

Electrocatalytic Water Splitting

In alkaline media (1 M KOH), AuCd5 electrodes exhibit a hydrogen evolution reaction (HER) overpotential of 98 mV at 10 mA/cm², comparable to Pt/C (35 mV) but superior to Cd (412 mV). The Tafel slope of 110 mV/dec suggests a Volmer–Heyrovsky mechanism, with Au sites facilitating H⁺ adsorption and Cd promoting H₂ desorption.

Industrial Production and Economic Factors

Global Supply Chain

Approximately 82% of Cd–Au compounds originate as byproducts from zinc smelters processing concentrates with 0.07–0.83% Cd. China’s 0.3% Cd import limit on zinc concentrates constrains production, yielding 3.2 tonnes/year of AuCd5 globally.

Cost Analysis

As of 2025, AuCd5 spot prices average $1,842/kg, driven by gold content (26.3 wt%). Substitution with AuAg₃Cd₂ reduces material costs by 41% but sacrifices catalytic performance (TOF decreases to $9.8 \times 10^{-4} \, \text{s}^{-1}$).

Future Research Directions

Nanostructured Alloys

Plasma-enhanced chemical vapor deposition (PECVD) of AuCd5 nanowires (diameter 15 nm, aspect ratio 120) shows promise for flexible electronics, achieving sheet resistance of 8.6 Ω/sq at 85% transparency.

Computational Design

Machine learning models trained on 12,000 intermetallic structures predict Au₃Cd₂ as a stable phase with projected superconducting $T_c = 4.2 \, \text{K}$, pending experimental validation.